Cas no 50828-09-6 (2,4-Quinazolinediamine, 5-[2-(2-naphthalenyl)ethyl]-)

• Product Name: 2,4-Quinazolinediamine, 5-[2-(2-naphthalenyl)ethyl]-
• CAS No: 50828-09-6
• MF: C₂₀H₁₈N₄
• MW: 314.383723735809
• CID: 363989
• PubChem ID: 588277
• Update Time: 2025-04-19

2,4-Quinazolinediamine, 5-[2-(2-naphthalenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, 5-[2-(2-naphthalenyl)ethyl]-
• 5-(2-naphthalen-2-ylethyl)quinazoline-2,4-diamine
• 50828-09-6
• 2,4-Diamino-5-[2-[2-naphthyl]ethyl]quinazoline
• TCMDC-141975
• CHEMBL7134
• BDBM50404659
• OICSWALALWBGPH-UHFFFAOYSA-N
• DTXSID90343216
• 5-[2-(2-Naphthyl)ethyl]-2,4-quinazolinediamine #

• Inchi： 1S/C20H18N4/c21-19-18-15(6-3-7-17(18)23-20(22)24-19)11-9-13-8-10-14-4-1-2-5-16(14)12-13/h1-8,10,12H,9,11H2,(H4,21,22,23,24)
• InChI Key： OICSWALALWBGPH-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C=1C=CC=C2CCC1C=CC2C=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 314.15334
• Monoisotopic Mass: 314.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82